Cas no 937-61-1 (Benzene,(propoxymethyl)-)

Benzene,(propoxymethyl)- structure
Benzene,(propoxymethyl)- structure
Product Name:Benzene,(propoxymethyl)-
CAS No:937-61-1
MF:C10H14O
MW:150.217563152313
CID:806513
PubChem ID:70303
Update Time:2025-04-19

Benzene,(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(propoxymethyl)-
    • (propoxymethyl)benzene
    • propoxymethylbenzene
    • Ether, benzyl propyl
    • EINECS 213-331-2
    • benzyloxypropan
    • RPTKMZRQBREOMV-UHFFFAOYSA-N
    • SCHEMBL145534
    • AI3-02699
    • DTXSID30239548
    • Benzene, (propoxymethyl)-
    • (Propoxymethyl)benzene #
    • 937-61-1
    • AKOS006292304
    • NS00039586
    • Inchi: 1S/C10H14O/c1-2-8-11-9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • InChI Key: RPTKMZRQBREOMV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 150.104465
  • Monoisotopic Mass: 150.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 0.929
  • Boiling Point: 194.8°Cat760mmHg
  • Flash Point: 68.5°C
  • Refractive Index: 1.491

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